Cas no 14508-49-7 (2-Chloropyrazine)
2-Chloropyrazine structure
Product Name:2-Chloropyrazine
CAS No:14508-49-7
MF:C4H3ClN2
MW:114.533019304276
MDL:MFCD00006124
CID:49829
PubChem ID:73277
Update Time:2025-09-19
2-Chloropyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloropyrazine
- -Dichloropyrazine
- chloro-pyrazin
- Pyrazine, chloro-
- CHLOROPYRAZINE
- CHLOROPYRAZINE, 2-
- CHLOROPYRAZINE, 2-(SG)
- 2-chloro-1,4-pyrazine
- 2-chloropyrazin
- 2-chloro-pyrazine
- 2-Cl-pyrazine
- 2-Dichloropyrazine
- CHLOROPYRAZINE,2
- pyrazine chloride
- Pyrazine,chloro
- Pyrazine,chloro- (6CI,7CI,8CI,9CI)
- Pyrazine,2-chloro-
- Pyrazin-2-ylchloride
- 2-Chloro-1,4-diazine
- Pyrazine, 2-chloro-
- 2-Chloropyrazine 97%
- Pyrazin-2-yl chloride
- 2-chloro pyrazine
- GELVZYOEQVJIRR-UHFFFAOYSA-N
- chloropyrazin
- chioropyrazine
- chloro-pyrazine
- 6-chloropyrazine
- 2- chloropyrazine
- PubChem8546
- Prestwick2_001087
- Prestwick0_001087
- Prestwick3_001087
- Prestwick1_001087
- BSPBio_001134
- KSC182Q7R
- S
-
- MDL： MFCD00006124
- Inchi： 1S/C4H3ClN2/c5-4-3-6-1-2-7-4/h1-3H
- InChI Key： GELVZYOEQVJIRR-UHFFFAOYSA-N
- SMILES： ClC1C=NC=CN=1
- BRN： 107019
Computed Properties
- Exact Mass: 113.99800
- Monoisotopic Mass: 113.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 57.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 25.8
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.283 g/mL at 25 °C(lit.)
- Boiling Point: 93°C/120mmHg(lit.)
- Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
- Refractive Index: n20/D 1.539(lit.)
- Solubility: Soluble in Methanol
- Water Partition Coefficient: Insoluble
- PSA: 25.78000
- LogP: 1.13000
- Solubility: Soluble in phosphorus oxychloride, sulfoxide chloride, ether, water, petroleum ether and acid.
2-Chloropyrazine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：3
- HazardClass：3
- PackingGroup：III
- TSCA：T
- Storage Condition：Store at room temperature
- Safety Term：3
- Packing Group：III
- Risk Phrases：R36/37/38
2-Chloropyrazine Customs Data
- HS CODE：29339990
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloropyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1093-25g |
2-Chloropyrazine |
14508-49-7 | 95.0%(GC) | 25g |
￥490.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1093-5g |
2-Chloropyrazine |
14508-49-7 | 95.0%(GC) | 5g |
￥120.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C004A-100g |
2-Chloropyrazine |
14508-49-7 | 97% | 100g |
￥66.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C004A-25g |
2-Chloropyrazine |
14508-49-7 | 97% | 25g |
￥32.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C004A-500g |
2-Chloropyrazine |
14508-49-7 | 97% | 500g |
￥306.0 | 2022-05-30 | |
| Fluorochem | 002754-25g |
Chloropyrazine |
14508-49-7 | 98% | 25g |
￡35.00 | 2022-03-01 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1500529451- 5g |
2-Chloropyrazine |
14508-49-7 | 98%（GC） | 5g |
¥ 38.8 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1500529443- 25g |
2-Chloropyrazine |
14508-49-7 | 98%（GC） | 25g |
¥ 70.6 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1500529435- 100g |
2-Chloropyrazine |
14508-49-7 | 98%（GC） | 100g |
¥ 294.1 | 2021-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C124227-100g |
2-Chloropyrazine |
14508-49-7 | 98% | 100g |
¥93.90 | 2023-09-03 |
2-Chloropyrazine Related Literature
-
Katie Walsh,Helen F. Sneddon,Christopher J. Moody RSC Adv. 2014 4 28072
-
2. Studies on pyrazines. Part 34.1 Synthetic approach, stability and tautomerism of 2,6-dihydroxypyrazinesNobuhiro Sato,Kaori Matsumoto,Masayuki Takishima,Katsura Mochizuki J. Chem. Soc. Perkin Trans. 1 1997 3167
-
Narendra R. Chaubey,Anant R. Kapdi Chem. Commun. 2021 57 8202
-
Michael N. Gandy,Colin L. Raston,Keith A. Stubbs Org. Biomol. Chem. 2014 12 4594
-
5. Base-catalysed reactions of glyoxal. Part I. 1,4-Diformyl- and 1,4-bis-methylsulphonyl- derivatives of 2,3,5,6-tetrahydroxypiperazinesA. C. Currie,A. H. Dinwoodie,G. Fort,J. M. C. Thompson J. Chem. Soc. C 1967 491
14508-49-7 (2-Chloropyrazine) Related Products
- 4774-14-5(2,6-Dichloropyrazine)
- 4858-85-9(2,3-Dichloropyrazine)
- 1185315-10-9(2,5-Dichloropyrazine-d2)
- 13484-50-9(tetrachloropyrazine)
- 873-40-5(2,3,5-Trichloropyrazine)
- 19745-07-4(2,5-Dichloropyrazine)
- 2256742-42-2(2,3-dichloropyrazine-5,6-d2)
- 1374664-69-3(2-Chloropyrazine-d3)
- 1185308-00-2(2,6-dichloropyrazine-3,5-d2)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
